(Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(2-methoxyethyl)-2-thioxothiazolidin-4-one

Specification

• CAS No.: 488746-02-7
• Molecular Formula: C22H27N5O4S2
• Molecular Weight: 489.61
• IUPAC Name: (5Z)-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methoxyethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C22H27N5O4S2/c1-15-3-4-18-23-19(25-7-5-24(6-8-25)9-11-28)16(20(29)27(18)14-15)13-17-21(30)26(10-12-31-2)22(32)33-17/h3-4,13-14,28H,5-12H2,1-2H3/b17-13-
• Standard InChI Key: BAZHTIUQCNJLLY-LGMDPLHJSA-N
• SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCOC)N4CCN(CC4)CCO)C=C1

Introduction

The compound (Z)-5-((2-(4-(2-hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-(2-methoxyethyl)-2-thioxothiazolidin-4-one is a complex heterocyclic molecule that incorporates several pharmacophores, including a thioxothiazolidin-4-one ring, a pyrido[1,2-a]pyrimidine moiety, and a piperazine ring. This combination of structural elements suggests potential biological activity, as each component is known for its involvement in various pharmacological effects.

Structural Components and Their Significance

• Thioxothiazolidin-4-one Ring: This ring system is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Derivatives of thioxothiazolidin-4-one, such as rhodanine, have been extensively studied for their applications in medicinal chemistry.

• Pyrido[1,2-a]pyrimidine Moiety: This heterocyclic system is recognized for its potential in drug discovery, often exhibiting biological activities such as anticancer, antiviral, and antimicrobial effects.

• Piperazine Ring: Piperazine derivatives are commonly used in pharmaceuticals due to their ability to interact with various biological targets, contributing to activities like antipsychotic, antihistaminic, and anti-inflammatory effects.

Synthesis and Characterization

The synthesis of such a complex molecule typically involves multi-step reactions, including condensation and cyclization processes. While specific synthesis details for this exact compound are not readily available, similar compounds often involve reactions such as:

• Condensation Reactions: These are commonly used to form the thioxothiazolidin-4-one ring and to attach the pyrido[1,2-a]pyrimidine moiety.

• Cyclization Reactions: These might be involved in forming the pyrido[1,2-a]pyrimidine ring system.

Characterization would typically involve spectroscopic methods like NMR and mass spectrometry to confirm the structure.

Potential Biological Activities

Given the structural components, this compound could exhibit a range of biological activities:

• Anticancer Activity: The thioxothiazolidin-4-one and pyrido[1,2-a]pyrimidine components suggest potential anticancer effects, as both are known to inhibit cancer cell proliferation.

• Antimicrobial Activity: The presence of thioxothiazolidin-4-one and piperazine rings could contribute to antimicrobial properties.

• Anti-inflammatory Activity: The compound might also exhibit anti-inflammatory effects due to the presence of pharmacophores known for such activity.

Research Findings and Future Directions

While specific research findings on this exact compound are not available, studies on similar compounds highlight the importance of structural modifications to enhance biological activity. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: These would help identify key structural elements responsible for the compound's biological activities.

• In Vitro and In Vivo Testing: These studies are crucial for determining the efficacy and safety of the compound in biological systems.

Data Table: Potential Biological Activities of Structural Components

Structural Component	Potential Biological Activities
Thioxothiazolidin-4-one	Anticancer, Antimicrobial, Anti-inflammatory
Pyrido[1,2-a]pyrimidine	Anticancer, Antiviral, Antimicrobial
Piperazine	Antipsychotic, Antihistaminic, Anti-inflammatory

This table highlights the diverse potential biological activities associated with the structural components of the compound.